Cas no 263387-96-8 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester)

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester structure
263387-96-8 structure
Product Name:1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
CAS No:263387-96-8
MF:C14H11NO3
MW:241.242043733597
CID:1430467
PubChem ID:11746770
Update Time:2025-04-20

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
    • methyl 2-methoxy-3-cyano-1-naphthoate
    • methyl 3-cyano-2-methoxynaphthalene-1-carboxylate
    • DB-297874
    • SCHEMBL6229441
    • methyl 3-cyano-2-methoxy-1-naphthoate
    • FLGRJTLHLVSFHJ-UHFFFAOYSA-N
    • DTXSID40471790
    • 263387-96-8
    • Inchi: 1S/C14H11NO3/c1-17-13-10(8-15)7-9-5-3-4-6-11(9)12(13)14(16)18-2/h3-7H,1-2H3
    • InChI Key: FLGRJTLHLVSFHJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C#N)C=C2C=CC=CC2=C1C(=O)OC

Computed Properties

  • Exact Mass: 241.07389321g/mol
  • Monoisotopic Mass: 241.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59.3Ų
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